Cas no 1095188-62-7 (4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline)

• Product Name: 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline
• CAS No: 1095188-62-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• MDL: MFCD11629651
• CID: 5608296
• PubChem ID: 43275538
• Update Time: 2025-06-13

4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 1095188-62-7
• 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline
• EN300-8517702

• MDL： MFCD11629651
• Inchi： 1S/C11H18N2O/c1-13(7-8-14-2)11-5-3-10(9-12)4-6-11/h3-6H,7-9,12H2,1-2H3
• InChI Key： BPQDERZHCDLWAU-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline

Introduction to 4-(Aminomethyl)-N-(2-Methoxyethyl)-N-Methylaniline (CAS No. 1095188-62-7)

4-(Aminomethyl)-N-(2-methoxyethyl)-N-methylaniline, also known by its CAS number 1095188-62-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an aminomethyl group, a methoxyethyl substituent, and a methyl group attached to the aniline moiety. These structural features contribute to its potential applications in various biological and medicinal contexts.

The chemical formula of 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline is C₁₁H₁₇N₃O, and its molecular weight is approximately 203.27 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release or targeted delivery is desired.

In recent years, 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline has been the subject of extensive research due to its potential as a lead compound for the development of new therapeutic agents. One of the key areas of interest is its role as a ligand for various receptors and enzymes. Studies have shown that this compound can interact with specific protein targets, modulating their activity and potentially leading to therapeutic benefits.

A notable application of 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline is in the field of neurodegenerative diseases. Research has demonstrated that this compound can cross the blood-brain barrier (BBB) effectively, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Its ability to interact with specific neurotransmitter systems, such as the dopaminergic and cholinergic systems, has been highlighted in several preclinical studies.

Beyond neurodegenerative diseases, 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline has also shown potential in cancer research. Preliminary studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to modulate the activity of kinases such as AKT and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline have been extensively studied to optimize its use in therapeutic applications. Its bioavailability, distribution, metabolism, and excretion (ADME) properties have been characterized using both in vitro and in vivo models. These studies have provided valuable insights into how this compound behaves in biological systems and have guided the development of more effective drug delivery strategies.

In addition to its therapeutic potential, 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline has also been explored for its use as a building block in organic synthesis. Its functional groups make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Chemists have utilized this compound to develop novel derivatives with enhanced potency and selectivity for specific targets.

The safety profile of 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline has been evaluated through various toxicological studies. These assessments have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 4-(aminomethyl)-N-(2-methoxyethyl)-N-methylaniline (CAS No. 1095188-62-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research into this compound will likely uncover additional uses and optimize its performance in various medical contexts.